{2-methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}methanamine

• Molecular Formula: C7H13N5
• Molecular Weight: 167.21 g/mol
• SMILES: CC1=NN2C(CCNC2=N1)CN
• InChI: InChI=1S/C7H13N5/c1-5-10-7-9-3-2-6(4-8)12(7)11-5/h6H,2-4,8H2,1H3,(H,9,10,11)
• InChIKey: ZQDULGJXNZKVNG-UHFFFAOYSA-N

{2-methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}methanamine: Core Scaffold and Chemical Classification for Procurement

{2-methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}methanamine is a heterocyclic small molecule belonging to the partially hydrogenated [1,2,4]triazolo[1,5-a]pyrimidine (TP) family [1]. The core scaffold features a tetrahydro-pyrimidine ring fused to a 1,2,4-triazole, substituted with a methyl group at position 2 and a methanamine moiety at position 7. The molecular formula is C7H13N5 with a molecular weight of 167.21 g/mol . This class is widely recognized for its diverse biological activities, with applications spanning medicinal chemistry and agrochemical research [1].

7-aminomethyl linker enables downstream conjugation workflows

Saturated tetrahydro-pyrimidine scaffold for conformational SAR studies

Distinct triazolopyrimidine core suited for medicinal chemistry hit expansion

• [1] Advances in Heterocyclic Chemistry, Volume 127. Recent advances in 1,2,4-triazolo[1,5-a]pyrimidine chemistry. ScienceDirect, 2019. View Source

Why {2-methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}methanamine Cannot Be Replaced by General Triazolopyrimidine Analogs

The biological activity and physicochemical profile of triazolopyrimidines are exquisitely sensitive to small structural modifications. For instance, the degree of saturation of the pyrimidine ring, the nature of the substituent at the 7-position, and the electron-donating properties of a 2-methyl group are all established determinants of target selectivity and potency [1]. Prior structure-activity relationship (SAR) studies on related microtubule-active triazolopyrimidines have demonstrated that different substitutions at position 7 can yield molecules that either promote microtubule stabilization or disrupt microtubule integrity, leading to fundamentally different biological outcomes [2]. Therefore, a generic substitution without precise structural matching risks complete loss of desired activity or introduction of off-target effects, making compound-specific procurement essential.

Target Tetrahydro-pyrimidine ring (saturated, non-planar)

Substitute Aromatic triazolopyrimidine (planar)

Ring saturation may shift binding kinetics and metabolic stability

Target 7-(aminomethyl) group (flexible aliphatic amine)

Substitute 7-chloro or 7-amino analog

Substituent chemistry alters reactivity and biological selectivity

• [1] Advances in Heterocyclic Chemistry, Volume 127. Recent advances in 1,2,4-triazolo[1,5-a]pyrimidine chemistry. ScienceDirect, 2019. View Source
• [2] Bioorg Med Chem Lett. 2018 May 5;28(12):2180–2183. Design, synthesis and evaluation of photoactivatable derivatives of microtubule (MT)-active [1,2,4]triazolo[1,5-a]pyrimidines. View Source

Quantitative Differentiation Evidence for {2-methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}methanamine vs. Closest Analogs

Structural Differentiation via Pyrimidine Ring Saturation Compared to Aromatic Parent System

The target compound features a fully saturated tetrahydro-pyrimidine ring (4H,5H,6H,7H), distinguishing it from the fully aromatic [1,2,4]triazolo[1,5-a]pyrimidine parent. This saturation state significantly impacts molecular flexibility and electronic distribution. The calculated molecular weight is 167.21 g/mol and the formula is C7H13N5, which differs from the aromatic analog . While direct bioactivity comparisons are not available in the accessed literature, the change from a planar, aromatic system to a non-planar, saturated ring is known to alter binding kinetics and pharmacokinetic properties across multiple target classes [1].

Ring saturation

Class-level

Non-planar tetrahydro vs. planar aromatic ring; MW difference +47.1 g/mol

Supports defined SAR slot procurement

Binding kinetics may differ across target classes

Evidence Dimension	Molecular flexibility and 3D conformation
Target Compound Data	Tetrahydro-pyrimidine (saturated, non-planar); Molecular Weight: 167.21 g/mol
Comparator Or Baseline	Aromatic [1,2,4]triazolo[1,5-a]pyrimidine (planar); Molecular Weight: 120.11 g/mol
Quantified Difference	Qualitative: Planar vs. non-planar ring; ∆MW = +47.1 g/mol
Conditions	In silico structural comparison

Why This Matters

A specific ring saturation state is often a key determinant of target engagement and metabolic stability, making it a critical specification for procurement when filling a defined SAR slot.

• [1] Advances in Heterocyclic Chemistry, Volume 127. Recent advances in 1,2,4-triazolo[1,5-a]pyrimidine chemistry. ScienceDirect, 2019. View Source

Functional Group Differentiation: 7-yl-methanamine vs. 7-chloro or 7-amino Analogs

The target compound possesses a primary aliphatic amine via a methylene linker at position 7 (methanamine). This is chemically distinct from commonly available analogs such as 7-chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine, which features a chlorine atom, and 7-amino-2-methyl[1,2,4]triazolo[1,5-a]pyrimidin-6-carboxylic acid. The methanamine group provides a unique nucleophilic handle that is spatially separated from the core scaffold, enabling conjugation or functionalization chemistries that are not possible with the electron-deficient 7-chloro analog or the directly attached 7-amino group .

7-Substituent type

Class-level

Flexible aminomethyl vs. aryl chloride or directly attached amine

Dictates synthetic utility and probe design

Nucleophilicity and steric accessibility differ qualitatively

Evidence Dimension	Chemical reactivity and synthetic utility
Target Compound Data	7-(aminomethyl) substituent; aliphatic amine with a flexible linker
Comparator Or Baseline	7-chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine (aryl chloride); 7-amino derivatives (directly attached amine)
Quantified Difference	Qualitative: Different nucleophilicity and steric accessibility
Conditions	Synthetic chemistry context; nucleophilic substitution and amine coupling reactions

Why This Matters

The specific functional group dictates the compound's utility as a building block or probe; procurement of the wrong 7-substituent would prevent the intended downstream chemical or biological application.

Limitation Statement: Current Absence of Direct Comparative Bioactivity Data

A comprehensive search of the accessible scientific and patent literature, excluding prohibited sources, yielded no direct, head-to-head quantitative bioactivity data for {2-methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}methanamine against a named comparator. While patents describe antifungal activity for the broader 7-aminomethyl-triazolopyrimidine class [1] and high-potency PDE2 inhibition has been reported for related [1,2,4]triazolo[1,5-a]pyrimidine scaffolds (e.g., PDE2A IC50 of 1.3 nM for a lead compound) [2], the specific quantitative differentiation for this exact compound is currently undocumented in the public domain. This absence of direct comparative evidence is a critical data gap for procurement decisions and should be factored into any purchase risk assessment.

Direct bioactivity data

Data to verify

No public IC50/Ki data for this exact compound

Requires in-house validation for target engagement

Class-level patent activity exists for related analogs

Evidence Dimension	Availability of public comparative bioactivity data
Target Compound Data	No direct comparative IC50, Ki, or EC50 values found
Comparator Or Baseline	Closest analogs (e.g., PDE2A inhibitors, antifungal triazolopyrimidines) have reported activity data
Quantified Difference	N/A
Conditions	Extensive database, patent, and literature search conducted

Why This Matters

Acknowledging the lack of public data is crucial for informed procurement; it indicates that the compound may be a novel or under-investigated entity, potentially requiring in-house validation.

• [1] US20080076785A1 - 7-Aminomethyl-1,2,4-Triazolo[1,5-A]Pyrimidine Compounds And Their Use For Controlling Pathogenic Fungi. Google Patents. View Source
• [2] [1,2,4]Triazolo[1,5‑a]pyrimidine Phosphodiesterase 2A Inhibitors: Structure and Free-Energy Perturbation-Guided Exploration. ScienceDirect, 2020. View Source

Defined Application Scenarios for {2-methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}methanamine Procurement Based on Evidence

Building Block for Customized 7-Position Conjugates

The 7-(aminomethyl) group provides a unique, flexible linker for amine-reactive conjugations (e.g., amide bond formation, reductive amination). Scientific buyers should prioritize this compound when synthesizing bifunctional molecules, creating chemical probes, or building a library where a spacer is required between the triazolopyrimidine core and a functional payload. This avoids the need for a separate deprotection or functional group interconversion step that would be necessary with a 7-chloro or 7-amino precursor . This scenario is directly supported by the structural evidence in Section 3, Evidence Item 2.

Investigating the Impact of Pyrimidine Ring Saturation on Biological Activity

For medicinal chemistry programs exploring the SAR around heterocycle saturation, this compound serves as the key tetrahydro representative of the 7-substituted triazolopyrimidine class. It can be used in direct comparative studies against its aromatic counterpart to quantify the effect of ring flexibility on target binding, cellular permeability, or metabolic stability [1]. This is a high-value application for laboratories involved in hit-to-lead optimization, directly derived from the structural differentiation evidence in Section 3, Evidence Item 1.

Reference Standard for Analytical Method Development

Given its unique and precisely defined structure (C7H13N5, MW 167.21 g/mol), this compound can be utilized as a well-characterized reference standard for developing and validating HPLC, LC-MS, or NMR analytical methods tailored to hydrogenated triazolopyrimidine intermediates. Its distinct retention time and spectral properties, stemming from the saturated ring and methanamine group, allow for robust method calibration .

Validation of Novel Biological Targets Identified Through High-Throughput Screening (HTS)

The patent literature indicates that related 7-aminomethyl-triazolopyrimidine scaffolds exhibit antifungal [2] and PDE2 inhibitory activities [3]. If an HTS campaign identifies a 'hit' containing this core, this specific compound is essential for confirmatory and counter-screening assays to establish structure-activity relationships and confirm target engagement. This scenario is a direct consequence of the class-level biological activity evidence acknowledged in Section 3, Evidence Item 3.

Application

Selection Property

Validation Focus

7-Position conjugate synthesis

7-aminomethyl linker flexibility

Conjugation efficiency and payload attachment

Ring saturation SAR studies

Tetrahydro-pyrimidine ring conformation

Binding, permeability, or stability assay comparison

Analytical standard development

Distinct structural and spectral identity

HPLC/LC-MS/NMR method calibration

HTS hit confirmatory assays

Class-level bioactive triazolopyrimidine core

Target engagement and selectivity screening

• [1] Advances in Heterocyclic Chemistry, Volume 127. Recent advances in 1,2,4-triazolo[1,5-a]pyrimidine chemistry. ScienceDirect, 2019. View Source
• [2] US20080076785A1 - 7-Aminomethyl-1,2,4-Triazolo[1,5-A]Pyrimidine Compounds And Their Use For Controlling Pathogenic Fungi. View Source
• [3] [1,2,4]Triazolo[1,5‑a]pyrimidine Phosphodiesterase 2A Inhibitors. ScienceDirect, 2020. View Source